BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Monograph: 2-(2-Formylethyl)-5-
methoxybenzonitrile

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

5-Methoxy-2-(3-oxopropyl)-
Compound Name:
benzonitrile

Cat. No.: B12949546

Get Quote

Executive Summary

2-(2-Formylethyl)-5-methoxybenzonitrile (IUPAC: 3-(2-cyano-4-methoxyphenyl)propanal) is a

functionalized aromatic aldehyde used primarily as a high-value building block in
pharmaceutical synthesis. Its structure—comprising a benzonitrile core substituted with a
methoxy group and a reactive formylethyl side chain—makes it a strategic precursor for 6-
methoxy-3,4-dihydroquinolin-2(1H)-one, the core scaffold of the antithrombotic drug Cilostazol
and the antipsychotic Aripiprazole.

This guide provides a rigorous analysis of its molecular weight, synthetic pathways, and role in
heterocyclic ring formation, designed for researchers optimizing drug substance manufacturing
routes.

Physicochemical Profile
Molecular Weight & Formula

The precise molecular weight is critical for stoichiometry in multi-step convergent synthesis.
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Property Value Notes
Molecular Formula C11H11NOz2
Molecular Weight (Average) 189.21 g/mol Used for bulk calculations.
] ) Used for High-Res Mass
Monoisotopic Mass 189.0790 Da
Spectrometry (HRMS).
Exact Mass 189.078979 Da

Structural Composition

The molecule consists of a benzene ring di-substituted at the 1,2,4 positions (relative to the
nitrile at C1, the side chain is at C2, and methoxy at C5).

o Core: Benzonitrile (CeHaCN)

e Substituent 1 (C2): 2-Formylethyl group (-CH2CH2CHO). Note: This is a 3-carbon chain
terminating in an aldehyde.

e Substituent 2 (C5): Methoxy group (—OCHs).

Theoretical Elemental Analysis

For purity validation via combustion analysis:

Carbon (C): 69.83%

Hydrogen (H): 5.86%

Nitrogen (N): 7.40%

Oxygen (O): 16.91%

Synthetic Utility & Pathway

The primary value of 2-(2-Formylethyl)-5-methoxybenzonitrile lies in its ability to undergo
reductive cyclization or oxidative rearrangement to form bicyclic heterocycles.
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Synthesis via Heck Coupling (Jeffery Conditions)

The most efficient modern route to this intermediate avoids the use of unstable alkyl halides,
instead utilizing a Palladium-catalyzed Heck coupling between 2-bromo-5-methoxybenzonitrile
and allyl alcohol. This reaction relies on the in situ isomerization of the initial enol product to the
aldehyde.

Experimental Protocol (Self-Validating)

Reagents:

2-Bromo-5-methoxybenzonitrile (1.0 equiv)

Allyl alcohol (1.5 equiv)

Pd(OAc)z (2-5 mol%)

Base: NaHCO:s or EtsN (2.0 equiv)

Solvent: DMF or Acetonitrile (anhydrous)
Step-by-Step Methodology:

e Charge: In a flame-dried Schlenk flask, dissolve 2-bromo-5-methoxybenzonitrile in DMF (0.5
M concentration).

o Catalyst Addition: Add Pd(OAc)z and the base under an inert atmosphere (Nitrogen/Argon).
e Coupling: Add allyl alcohol via syringe. Heat the mixture to 80°C.

e Monitoring: Monitor via TLC (Hexane:EtOAc 3:1). The starting bromide (Rf ~0.6) will
disappear, replaced by the aldehyde (Rf ~0.4, stains orange with DNP).

o Workup: Quench with water, extract with ethyl acetate. Wash organic layer with brine to
remove DMF.

 Purification: Flash chromatography on silica gel. Note: Aldehydes are prone to oxidation;
store under inert gas at -20°C.
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Mechanism of Action: The "Chain Walking"
Isomerization

The Heck reaction initially forms an allylic alcohol. However, under the reaction conditions, the
Palladium hydride species facilitates a 1,3-hydrogen shift (chain walking), tautomerizing the
enol form into the thermodynamically stable aldehyde (2-formylethyl group).

2-Bromo-5-methoxybenzonitrile Pd(OAc)2, Base
(EELEERD) w Tautomerization
. Chain Walkin 2-(2-Formylethyl)-5-methoxybenzonitrile
//”' [Pd-Enol Intermediate] A—Q-Lb (MW: 189.21)
Allyl Alcohol

(CH2=CH-CH20H)

Click to download full resolution via product page

Figure 1: Palladium-catalyzed synthesis of the target aldehyde via Heck coupling and in-situ
iIsomerization.

Downstream Application: The Quinolinone Route

This molecule serves as a "masked" amino acid equivalent. It is a precursor to 6-methoxy-3,4-
dihydroquinolin-2(1H)-one via a Hofmann Rearrangement strategy. This route is often preferred
in high-purity applications to avoid the regioisomeric impurities common in Friedel-Crafts
alkylation of anilines.

Transformation Logic
e Oxidation: The aldehyde (—CHO) is oxidized to the carboxylic acid (COOH).

e Hydrolysis: The nitrile (—~CN) is partially hydrolyzed to the primary amide (-CONH2).

o Hofmann Rearrangement: The amide is treated with Br2/NaOH to convert -CONH2z to —NH:
(with loss of carbonyl carbon).

o Cyclization: The newly formed amine reacts with the pendant carboxylic acid to close the
lactam ring.
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Figure 2: Conversion of the target aldehyde into the pharmacologically active

dihydroquinolinone scaffold.

Analytical Characterization

To validate the identity of 2-(2-Formylethyl)-5-methoxybenzonitrile (MW 189.21), use the
following spectroscopic markers.
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Proton NMR (*H-NMR, 400 MHz, CDClIs)

e 0 9.80 ppm (t, 1H): Aldehyde proton (—CHO). Distinctive triplet due to coupling with adjacent
methylene.

0 7.50 — 7.00 ppm (m, 3H): Aromatic protons.[1] Pattern consistent with 1,2,4-substitution
(one doublet, one doublet of doublets, one singlet-like doublet).

0 3.85 ppm (s, 3H): Methoxy group (—OCHs).

0 3.10 ppm (t, 2H): Benzylic methylene (Ar-CHz2-).

0 2.80 ppm (td, 2H): Alpha-carbonyl methylene (-CH2—CHO).

Infrared Spectroscopy (FT-IR)

e 2225 cm~1: Sharp, medium intensity band characteristic of the Nitrile (C=N) stretch.
e 1720-1730 cm~1: Strong band for the Aldehyde (C=0) stretch.

e 2720 & 2820 cm~1: Weak "Fermi doublet” characteristic of the Aldehyde C—H stretch.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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